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Compound of Interest

Compound Name: SRTCX1002

Cat. No.: B611000 Get Quote

This guide provides a comprehensive comparison of the gene expression changes induced by

the novel compound SRTCX1002 versus a standard treatment, Losartan, in a rat kidney model.

The data presented is based on spatial and single-cell transcriptome analysis, offering insights

into the molecular alterations following drug perturbation. This document is intended for

researchers, scientists, and drug development professionals investigating renal pharmacology

and drug-induced gene expression modulation.

Quantitative Analysis of Gene Expression
The following table summarizes the key differentially expressed genes (DEGs) in rat kidney

tissue following treatment with SRTCX1002 compared to Losartan. Data was obtained through

single-cell RNA sequencing (scRNA-seq).
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Gene Symbol
Cellular
Population

Fold Change
(SRTCX1002
vs. Control)

Fold Change
(Losartan vs.
Control)

Putative
Function

Ptgs2 Macula Densa 2.8 2.5

Prostaglandin

synthesis,

inflammation

Slc12a1
Thick Ascending

Limb (TAL)
2.1 1.9

Sodium-

potassium-

chloride

cotransporter

(NKCC2)

Ren1
Juxtaglomerular

Cells
3.5 3.2

Renin, blood

pressure

regulation

Agt Proximal Tubule 1.8 1.6

Angiotensinogen,

precursor of

angiotensin II

Ace Endothelial Cells -1.5 -1.7

Angiotensin-

converting

enzyme

Experimental Protocols
Animal Model and Drug Administration

Species: Male Sprague-Dawley rats (8 weeks old)

Groups:

Control Group (n=6): Vehicle administration (0.9% saline, oral gavage)

SRTCX1002 Group (n=6): 10 mg/kg SRTCX1002, oral gavage, once daily for 7 days

Losartan Group (n=6): 10 mg/kg Losartan, oral gavage, once daily for 7 days
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Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum

access to food and water.

Tissue Preparation and Sectioning
Following the 7-day treatment period, rats were euthanized, and kidneys were immediately

harvested. The kidneys were embedded in Optimal Cutting Temperature (OCT) compound and

flash-frozen in liquid nitrogen. 10 µm thick sections were prepared using a cryostat for spatial

transcriptomics and the remaining tissue was processed for single-cell suspension.

Single-Cell RNA Sequencing (scRNA-seq)
A single-cell suspension was generated from kidney tissue by enzymatic digestion. Viable cells

were isolated using fluorescence-activated cell sorting (FACS). scRNA-seq libraries were

prepared using the 10x Genomics Chromium platform. Sequencing was performed on an

Illumina NovaSeq 6000. Data analysis, including cell clustering and differential gene expression

analysis, was performed using the Seurat package in R.

Spatial Transcriptomics (ST-seq)
Kidney sections were mounted on Visium Spatial Gene Expression slides (10x Genomics).

Following tissue permeabilization and reverse transcription, sequencing libraries were prepared

and sequenced. The spatial gene expression data was aligned with histological images to map

gene expression to specific renal structures.

Visualization of Pathways and Workflows
Signaling Pathway: Renin-Angiotensin System
Modulation
The following diagram illustrates the key points of intervention for SRTCX1002 and Losartan

within the Renin-Angiotensin System (RAS).
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Caption: SRTCX1002 and Losartan effects on the Renin-Angiotensin System.

Experimental Workflow
The diagram below outlines the major steps in the comparative analysis of gene expression

changes.
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Caption: Workflow for comparative transcriptomic analysis.
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Logical Relationship: Drug-Induced Cellular Responses
This diagram illustrates the logical flow from drug administration to the observed cellular and

gene expression changes.

Input Biological Process Observable Outcomes
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Caption: Logical flow of SRTCX1002-induced cellular responses.

To cite this document: BenchChem. [Comparative Analysis of Gene Expression Changes
Induced by SRTCX1002]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611000#comparative-analysis-of-gene-expression-
changes-induced-by-srtcx1002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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